(4-Bromo-naphthalen-1-yl)-phenyl-methanone

• Molecular Formula: C17H11BrO
• Molecular Weight: 311.2 g/mol
• IUPAC Name: (4-bromonaphthalen-1-yl)-phenylmethanone
• InChI: InChI=1S/C17H11BrO/c18-16-11-10-15(13-8-4-5-9-14(13)16)17(19)12-6-2-1-3-7-12/h1-11H
• InChI Key: ZFEDKMNUDPTIOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C3=CC=CC=C32)Br

Description

(4-Bromo-naphthalen-1-yl)-phenyl-methanone is a useful research compound. Its molecular formula is C17H11BrO and its molecular weight is 311.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

an oven dried flask was added 4-bromo-naphthalene-1-carboxylic acid In (1.36 g, 0.0054 mol), thionyl chloride (0.77 mL, 0.010 mol) and a drop of DMF and the reaction was refluxed for 2 h. The thionyl chloride was then distilled off and benzene (20 mL) and aluminum trichloride (0.676 g, 0.0051 mol) was added to the reaction mixture and the reaction was stirred at room temp for 1 h. The crude reaction mixture was poured onto ice and conc HCl (15 mL). The organic layer was separated and the aqueous layer extracted with EtOAc. The combined organic phases were washed with 5% aq NaOH solution, water and dried (Na2SO4). The organic phase was concentrated in vacuo to give a residue which was purified by silica gel chromatography, eluting with 2% EtOAc in hexane.